Cas no 81010-23-3 (1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI))
![1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) structure](https://www.kuujia.com/scimg/cas/81010-23-3x500.png)
81010-23-3 structure
Product name:1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)
1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)
- [(2Z,7R,11S)-15,17-dihydroxy-11-methyl-13-oxo-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraen-7-yl] acetate
- 1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI
- 1H-2-Benzoxacyclotetradecin-1-one, 7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-, (3S-(3R*,7S*,11E))-
- 81010-23-3
-
- Inchi: InChI=1S/C20H26O6/c1-13-7-6-10-17(26-14(2)21)9-5-3-4-8-15-11-16(22)12-18(23)19(15)20(24)25-13/h4,8,11-13,17,22-23H,3,5-7,9-10H2,1-2H3/b8-4-/t13-,17+/m0/s1
- InChI Key: VSXAPWYHYOQGLX-YUKKOFTESA-N
- SMILES: CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)OC(=O)C
Computed Properties
- Exact Mass: 362.172939
- Monoisotopic Mass: 362.172939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 93.1
Experimental Properties
- Density: 1.23
- Boiling Point: 590.1°Cat760mmHg
- Flash Point: 207.7°C
- Refractive Index: 1.566
1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI) Related Literature
-
Juan Jin,Ming-Jun Jia,Yu Peng,Qin Hou,Ji-Qing Xu CrystEngComm, 2010,12, 1850-1855
-
Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
-
Y. Maximilian Klein,Edwin C. Constable,Catherine E. Housecroft,Alessandro Prescimone CrystEngComm, 2015,17, 2070-2073
-
Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
81010-23-3 (1H-2-Benzoxacyclotetradecin-1-one,7-(acetyloxy)-3,4,5,6,7,8,9,10-octahydro-14,16-dihydroxy-3-methyl-,[3S-(3R*,7S*,11E)]- (9CI)) Related Products
- 1185236-04-7(rac Zearalenone-d6)
- 36455-72-8(α-Zearalenol)
- 17924-92-4(Zearalenone)
- 2137081-36-6(5-bromo-2-(2R,6S)-2,6-dimethylmorpholin-4-ylquinazoline)
- 865248-10-8(ethyl 2-(2Z)-2-(cyclopropanecarbonylimino)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
- 2344681-32-7(6-Bromo-1H-benzimidazole-2-carbothioamide)
- 129048-72-2(2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3-methoxyphenyl)propanoic acid)
- 1872362-11-2(4-methyl-N-propylpyridine-3-sulfonamide)
- 63316-23-4(2,3,5,6-tetramethylbenzene-1-sulfonyl fluoride)
- 1676072-44-8(2-(2-(1-methyl-1H-indole-2-carboxamido)acetamido)acetic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
